Cas no 2638496-49-6 (tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate)

tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate structure
2638496-49-6 structure
Product Name:tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate
CAS No:2638496-49-6
MF:C12H17BrN2O2S
MW:333.244580984116
CID:5618664
PubChem ID:86336577
Update Time:2023-11-27

tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2638496-49-6
    • EN300-28295991
    • tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
    • tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate
    • Inchi: 1S/C12H17BrN2O2S/c1-12(2,3)17-11(16)14-7-4-5-8-9(6-7)18-10(13)15-8/h7H,4-6H2,1-3H3,(H,14,16)/t7-/m0/s1
    • InChI Key: IYHSCTMUOVWIJY-ZETCQYMHSA-N
    • SMILES: BrC1=NC2=C(C[C@H](CC2)NC(=O)OC(C)(C)C)S1

Computed Properties

  • Exact Mass: 332.01941g/mol
  • Monoisotopic Mass: 332.01941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 79.5Ų

tert-butyl N-(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28295991-1g
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
2638496-49-6
1g
$884.0 2023-09-07
Enamine
EN300-28295991-5g
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
2638496-49-6
5g
$2566.0 2023-09-07
Enamine
EN300-28295991-10g
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
2638496-49-6
10g
$3807.0 2023-09-07
Enamine
EN300-28295991-0.05g
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
2638496-49-6
0.05g
$744.0 2023-09-07
Enamine
EN300-28295991-0.1g
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
2638496-49-6
0.1g
$779.0 2023-09-07
Enamine
EN300-28295991-0.25g
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
2638496-49-6
0.25g
$814.0 2023-09-07
Enamine
EN300-28295991-0.5g
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
2638496-49-6
0.5g
$849.0 2023-09-07
Enamine
EN300-28295991-1.0g
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
2638496-49-6
1g
$884.0 2023-05-24
Enamine
EN300-28295991-2.5g
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
2638496-49-6
2.5g
$1735.0 2023-09-07
Enamine
EN300-28295991-5.0g
tert-butyl N-[(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]carbamate
2638496-49-6
5g
$2566.0 2023-05-24
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.